Cas no 2172193-51-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid
• CAS No: 2172193-51-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5894097
• PubChem ID: 165806318
• Update Time: 2025-10-16

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}-2-methylbutanoic acid
• 2172193-51-8
• EN300-1521322

• Inchi： 1S/C27H34N2O5/c1-5-15-27(4,23(30)28-17-26(3,6-2)24(31)32)29-25(33)34-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22H,5-6,15-17H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GFMBKPMVVSTZJK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NCC(C(=O)O)(C)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic Acid (CAS No. 2172193-51-8)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid (CAS No. 2172193-51-8) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-L-Leucine-L-Norvaline, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its ease of removal and stability under various reaction conditions.

The structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid is characterized by a central carboxylic acid group and a side chain containing an amide linkage to an Fmoc-protected amino acid. This unique structure makes it a valuable intermediate in the synthesis of peptides and other biologically active molecules. The Fmoc group, specifically, is known for its ability to protect the amino group during synthesis, ensuring that only the desired reactions occur at specific sites within the molecule.

Recent research has highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The study found that these derivatives can effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the development of new therapeutic agents for inflammatory diseases.

In another study, researchers explored the use of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid in the synthesis of novel antimicrobial peptides. The results showed that peptides containing this compound exhibited enhanced stability and improved activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding underscores the potential of this compound in addressing the growing challenge of antibiotic resistance.

The versatility of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid extends beyond its use as a building block in peptide synthesis. It has also been investigated for its role in drug delivery systems. A recent publication in the International Journal of Pharmaceutics reported that this compound can be used to create self-assembling nanostructures that can encapsulate and deliver therapeutic agents with high efficiency and specificity. These nanostructures have shown promise in targeted drug delivery for cancer therapy, where they can enhance drug efficacy while minimizing side effects.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid typically involves several steps, including the protection of amino groups with Fmoc, coupling reactions to form the desired amide linkages, and deprotection to reveal the active functional groups. The process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its broader application in research and development.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}-2-methylbutanoic acid (CAS No. 2172193-51-8) is a versatile and important compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an essential tool for researchers working on peptide synthesis, drug discovery, and advanced drug delivery systems. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.